Cas no 2119258-06-7 (tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate
• CAS No: 2119258-06-7
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 6223160
• PubChem ID: 165665059
• Update Time: 2025-06-12

tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate
• EN300-1872671
• tert-butyl N-[5-(1-cyanocyclopropyl)-2-hydroxyphenyl]carbamate
• 2119258-06-7

• Inchi： 1S/C15H18N2O3/c1-14(2,3)20-13(19)17-11-8-10(4-5-12(11)18)15(9-16)6-7-15/h4-5,8,18H,6-7H2,1-3H3,(H,17,19)
• InChI Key： TTWCZGGHVNYJRV-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C1(C#N)CC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 82.4Ų

Additional information on tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2119258-06-7)

The compound tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate, identified by its CAS No. 2119258-06-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyanocyclopropyl moiety with a hydroxyphenylcarbamate group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive compounds, owing to its versatile reactivity and stability under various conditions.

In recent years, the demand for tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate has surged due to its relevance in developing novel therapeutics. Its structural attributes, such as the cyanocyclopropyl ring, are often explored in medicinal chemistry for modulating pharmacokinetic properties. For instance, this compound has been investigated in the context of enzyme inhibition and receptor binding studies, aligning with the growing trend of targeted drug design and precision medicine. These applications resonate with current industry focus areas, including small molecule inhibitors and bioconjugation techniques.

From a synthetic perspective, CAS No. 2119258-06-7 exemplifies the importance of carbamate-protecting groups in organic synthesis. The tert-butyl group provides steric protection, while the hydroxyphenyl segment offers a handle for further functionalization. Such characteristics make it a valuable building block for constructing complex molecular architectures, a topic frequently searched by chemists in academic and industrial settings. Discussions around green chemistry and atom-economical synthesis further highlight its utility in sustainable methodologies.

The compound’s physicochemical properties, such as solubility and thermal stability, are also of interest to formulators and material scientists. With the rise of computational chemistry and AI-driven molecular modeling, researchers are leveraging tools like quantitative structure-activity relationship (QSAR) to predict its behavior in biological systems. This aligns with the broader scientific community’s shift toward data-driven research and high-throughput screening.

In summary, tert-butyl N-5-(1-cyanocyclopropyl)-2-hydroxyphenylcarbamate (CAS No. 2119258-06-7) represents a multifaceted compound with applications spanning drug development, synthetic chemistry, and materials science. Its structural uniqueness and adaptability to modern research paradigms ensure its continued relevance in scientific literature and industrial workflows.